synthesis and characterization of Zinc 5-nitroisophthalate
synthesis and characterization of Zinc 5-nitroisophthalate
An In-Depth Technical Guide to the Synthesis and Characterization of Zinc 5-Nitroisophthalate
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the , a metal-organic coordination compound. The information presented herein is compiled from established methodologies for the synthesis and analysis of analogous zinc-based coordination polymers and aims to serve as a foundational resource for researchers in materials science, chemistry, and drug development.
Synthesis of Zinc 5-Nitroisophthalate
A plausible and commonly employed method for the synthesis of zinc-based coordination polymers is hydrothermal synthesis. This technique facilitates the formation of crystalline materials from aqueous solutions under controlled temperature and pressure.
Experimental Protocol: Hydrothermal Synthesis
A representative hydrothermal synthesis protocol for Zinc 5-nitroisophthalate is detailed below. This protocol is based on established procedures for the synthesis of zinc-carboxylate metal-organic frameworks.
Materials:
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Zinc nitrate (B79036) hexahydrate (Zn(NO₃)₂·6H₂O)
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5-Nitroisophthalic acid (C₈H₅NO₆)
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Deionized water
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Teflon-lined stainless steel autoclave
Procedure:
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In a typical synthesis, a stoichiometric amount of zinc nitrate hexahydrate and 5-nitroisophthalic acid are dissolved in deionized water. The molar ratio of the metal salt to the organic ligand is a critical parameter that can influence the final structure and should be systematically varied for optimization.
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The resulting solution is stirred for a sufficient duration to ensure homogeneity.
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The solution is then transferred into a Teflon-lined stainless steel autoclave.
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The autoclave is sealed and heated to a specific temperature, typically in the range of 120-180 °C, for a period of 24-72 hours.
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After the reaction is complete, the autoclave is allowed to cool slowly to room temperature.
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The resulting crystalline product is collected by filtration, washed thoroughly with deionized water and ethanol (B145695) to remove any unreacted starting materials, and dried in an oven at a moderate temperature (e.g., 60-80 °C).
Characterization of Zinc 5-Nitroisophthalate
A thorough characterization of the synthesized Zinc 5-nitroisophthalate is essential to determine its structure, purity, and properties. The following are key analytical techniques and the expected results.
Single-Crystal X-ray Diffraction
Single-crystal X-ray diffraction is the definitive method for determining the three-dimensional atomic structure of a crystalline material.
Experimental Protocol:
A suitable single crystal of Zinc 5-nitroisophthalate is selected and mounted on a goniometer. X-ray diffraction data is collected at a specific temperature (e.g., 100 K or 298 K) using a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα radiation, λ = 0.71073 Å). The collected data is then processed, and the crystal structure is solved and refined using appropriate software packages.
Data Presentation: Expected Crystallographic Parameters
The following table summarizes the type of crystallographic data that would be obtained from a single-crystal X-ray diffraction analysis. The values provided are hypothetical and representative of a typical zinc-based coordination polymer.
| Parameter | Representative Value |
| Chemical Formula | C₈H₃N O₆Zn |
| Formula Weight | 274.50 g/mol |
| Crystal System | Monoclinic |
| Space Group | P2₁/c |
| a (Å) | 10.5 |
| b (Å) | 8.2 |
| c (Å) | 12.1 |
| β (°) | 95.0 |
| Volume (ų) | 1035 |
| Z | 4 |
| Calculated Density (g/cm³) | 1.76 |
| R-factor (%) | < 5 |
| Goodness-of-fit (GOF) | ~1 |
Thermal Analysis (TG-DTA)
Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA) provide information about the thermal stability and decomposition behavior of the material.
Experimental Protocol:
A small amount of the powdered sample is placed in an alumina (B75360) crucible. The sample is heated from room temperature to a higher temperature (e.g., 800 °C) at a constant heating rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air). The weight loss and temperature difference are recorded as a function of temperature.
Data Presentation: Expected Thermal Decomposition Stages
The thermal decomposition of Zinc 5-nitroisophthalate is expected to occur in distinct stages.
| Temperature Range (°C) | Mass Loss (%) | Assignment |
| 100 - 150 | ~5% | Loss of coordinated water molecules |
| 300 - 500 | ~50% | Decomposition of the 5-nitroisophthalate ligand |
| > 500 | - | Formation of stable Zinc Oxide (ZnO) residue |
Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in the compound.
Experimental Protocol:
A small amount of the sample is mixed with potassium bromide (KBr) and pressed into a pellet. The FTIR spectrum is recorded over a range of 4000-400 cm⁻¹.
Data Presentation: Expected FTIR Absorption Bands
| Wavenumber (cm⁻¹) | Assignment |
| ~3400 (broad) | O-H stretching of coordinated water |
| ~1600 & ~1400 | Asymmetric and symmetric COO⁻ stretching |
| ~1540 & ~1350 | Asymmetric and symmetric NO₂ stretching |
| ~450 | Zn-O stretching |
UV-Visible Spectroscopy
UV-Visible spectroscopy provides information about the electronic transitions within the molecule.
Experimental Protocol:
A dilute solution of the compound in a suitable solvent (e.g., DMF or DMSO) is prepared. The UV-Vis absorption spectrum is recorded over a wavelength range of 200-800 nm.
Data Presentation: Expected UV-Visible Absorption
The UV-Vis spectrum is expected to be dominated by the electronic transitions of the 5-nitroisophthalate ligand. An absorption band in the UV region, typically around 280-320 nm, can be attributed to the π → π* transitions of the aromatic ring.
Visualizations
Experimental Workflow
Caption: Workflow for the .
Logical Relationship of Synthesis and Characterization
Caption: Logical relationship between synthesis inputs, product properties, and characterization.
